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Compound of Interest

Compound Name: YH16899

Cat. No.: B15574361

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of YH16899, a notable inhibitor of the KRS-67LR interaction. While this document
offers comprehensive guidance based on general best practices for potent, biologically active
research chemicals, it is imperative to consult the official Safety Data Sheet (SDS) provided by
the supplier for specific instructions before handling and disposal.

YH16899 is a small molecule that has been shown to inhibit tumor metastasis in mouse models
by impairing the interaction between lysyl-tRNA synthetase (KRS) and the 67-kDa laminin
receptor (67LR)[1][2]. Due to its biological activity, all waste contaminated with YH16899 must
be treated as hazardous.

Key Compound Information

Property Value

Molecular Formula C19H13F5N203S[1]
Molecular Weight 444.38 g/mol [1]
CAS Number 1428623-14-6[1]
Appearance Solid

Recommended storage conditions are provided
Storage

in the Certificate of Analysis[1]
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Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure the appropriate personal protective
equipment is worn to minimize exposure risks.

PPE Item Specification

Nitrile or other chemically resistant gloves.
Gloves o
Double gloving is recommended.

Safety glasses with side shields or safety

Eye Protection
goggles.

A dedicated laboratory coat should be worn at
Lab Coat )
all times.

) ) A fit-tested N95 respirator or higher should be
Respiratory Protection ] ] ] o
used if there is a risk of aerosolization.

Step-by-Step Disposal Protocol

The proper disposal of YH16899 and any associated contaminated materials is critical to
prevent environmental contamination and adhere to regulatory compliance. All disposal
procedures should be in accordance with local, state, and federal regulations.

Waste Segregation

All materials that have come into contact with YH16899 must be segregated from general
laboratory waste. This includes:

e Unused or expired solid YH16899.
e Solutions containing YH16899.

o Contaminated consumables such as pipette tips, centrifuge tubes, gloves, and bench paper.

Solid Waste Disposal
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Contaminated solid waste must be collected in a designated, puncture-proof hazardous waste
container.

e The container must be clearly labeled with "Hazardous Waste," "Toxic," and the chemical
name "YH16899."

o Ensure the container is sealed to prevent any leakage or spillage.

Liquid Waste Disposal

Liquid waste containing YH16899 must be collected in a dedicated, leak-proof hazardous
waste container.

e The container material must be compatible with the solvent used (e.g., DMSO).

¢ Do not mix YH16899 waste with other chemical waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) office.

» Never dispose of liquid waste containing YH16899 down the drain[3].

Decontamination of Glassware and Surfaces

* Reusable Glassware: Decontaminate by soaking in a suitable inactivating solution, such as a
sodium hypochlorite solution, followed by a thorough rinse with water and then a solvent like
ethanol or acetone. Consult your institution's EHS for recommended procedures|3].

o Work Surfaces: Decontaminate all work surfaces at the conclusion of each procedure.

Final Disposal

All sealed and labeled hazardous waste containers must be disposed of through your
institution's approved hazardous waste management program. Do not place these containers in
the regular trash[3][4]. Contact your EHS office to schedule a pickup or for further instructions.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
YH16899 and associated materials.
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YH16899 Disposal Decision Workflow
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of YH16899, contributing to a secure research environment. Always prioritize safety
and consult institutional guidelines for any specific requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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